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Executive Summary
Toldimfos, identified by CAS number 575-75-7, is an aromatic organophosphorus compound

primarily used in veterinary medicine as a metabolic stimulant and phosphorus source.[1][2]

While its use in humans has been discontinued, it remains a key therapeutic agent for treating

and preventing metabolic disorders, nutritional deficiencies, and conditions related to calcium,

magnesium, and phosphorus imbalances in a range of animals, including cattle, horses, pigs,

sheep, and dogs.[3] This document provides a comprehensive overview of the existing

scientific literature on Toldimfos, focusing on its mechanism of action, pharmacokinetic and

pharmacodynamic properties, and key experimental methodologies. Quantitative data has

been consolidated into tables for clarity, and critical workflows and pathways are visualized

using diagrams.

Compound Profile
Toldimfos sodium is the sodium salt of (4-Dimethylamino-o-tolyl)phosphonous acid.[2] It is a

white, water-soluble solid, a property that facilitates its formulation into aqueous solutions for

injection.[4][5]
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Identifier Value Reference

CAS Number 575-75-7

Chemical Name
Sodium (4-(dimethylamino)-2-

methylphenyl)phosphinate

Molecular Formula C₉H₁₂NNaO₂P [4]

Molecular Weight 221.17 g/mol

Synonyms

p-dimethylamino-o-

toluenephosphonous acid

sodium salt, Tonofosfan

[2]

Appearance White to off-white powder

Solubility Soluble in water [5]

Mechanism of Action
The precise mechanism of action for Toldimfos has not been fully elucidated, and the literature

suggests its effects are more complex than simple phosphorus substitution.[6] The

predominant theory is that Toldimfos acts as a metabolic stimulant.[6][7] As an aromatic

phosphorus compound, it is oxidized in the body to phosphate, which is fundamentally

important for numerous vital processes, including cellular energy transfer (ATP), bone

formation, and nucleic acid synthesis.[7][8][9]

However, conflicting or alternative mechanisms have been proposed. One source suggests

Toldimfos sodium functions as a phosphodiesterase type 4 (PDE4) inhibitor, which would

increase intracellular cyclic adenosine monophosphate (cAMP) levels, leading to effects like

bronchodilation and reduced inflammation.[10] Another line of research points towards

immunomodulatory and antioxidant properties, possibly through the enhancement of

macrophage function and modulation of cytokine production.[8]
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Conflicting Theories on Toldimfos's Mechanism of Action
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Caption: Dueling proposed mechanisms of action for Toldimfos.
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Proposed Metabolic Stimulation Pathway
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Caption: Hypothetical pathway of Toldimfos as a metabolic stimulant.

Pharmacokinetics
Toldimfos is characterized by rapid absorption and elimination.[7][11] Following intramuscular

administration in cattle, maximal plasma concentrations are observed within 10 to 20 minutes.

[6][8][12] The pharmacokinetic profile corresponds to a one-compartment distribution model.[6]

[12] Elimination occurs primarily via the urinary pathway, with the majority of the dose excreted
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within hours as the unchanged parent compound.[6][7][12] Importantly, repeated dosing does

not lead to bioaccumulation.[6][7]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 13 Tech Support

https://www.ema.europa.eu/en/documents/mrl-report/toldimfos-summary-report-committee-veterinary-medicinal-products_en.pdf
https://www.vmd.defra.gov.uk/productinformationdatabase/files/SPC_Documents/SPC_148570.PDF
https://globalresearchonline.net/journalcontents/v39-2/28.pdf
https://www.ema.europa.eu/en/documents/mrl-report/toldimfos-summary-report-committee-veterinary-medicinal-products_en.pdf
https://www.vmd.defra.gov.uk/productinformationdatabase/files/SPC_Documents/SPC_148570.PDF
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b206624?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Species Dose Route Value Reference

T-max (Peak

Concentratio

n Time)

Cattle 10 mg/kg IM 10 - 20 min [6][12]

T-max (Peak

Concentratio

n Time)

Bovine (adult) 20 mg/kg IM 10 min [6]

Peak

Concentratio

n (C-max)

Bovine (adult) 20 mg/kg IM
52 - 61 µg

eq/mL
[6]

Serum Half-

life (t½)
Calves 10 mg/kg IM 1.07 hours [6][8][12]

Serum Half-

life (t½)
Dairy Cows 10 mg/kg IM 1.15 hours [6][8][12]

Serum Half-

life (t½)
Bovine (adult) 20 mg/kg IM

0.7 - 0.95

hours
[6]

Mean

Residence

Time (MRT)

Calves 10 mg/kg IM 3.6 hours [6][12]

Mean

Residence

Time (MRT)

Dairy Cows 10 mg/kg IM 3.1 hours [6][12]

Mean

Residence

Time (MRT)

Bovine (adult) 20 mg/kg IM
1.1 - 1.4

hours
[6]

Volume of

Distribution

(Vd)

Bovine (adult) 20 mg/kg IM
0.27 - 0.34

L/kg
[6]

Total

Clearance
Bovine (adult) 20 mg/kg IM

0.2 - 0.27

L/hour
[6]
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Urinary

Excretion
Dogs Not specified IV

~90% in 4

hours
[7]

Urinary

Excretion
Dogs Not specified IM

~90% in 8

hours
[7]

Urinary

Excretion
Cattle 10 mg/kg IM

Major fraction

in 6 hours
[6][12]

Pharmacodynamics and Clinical Efficacy
Specific pharmacodynamic data is limited.[6] General effects noted in product characteristics

include an increase in blood calcium concentration and normalization of Glutamic-Oxaloacetic

Transaminase (GOT) values.[7]

A clinical study on buffaloes with post-parturient hemoglobinuria provided comparative efficacy

data. In this study, Toldimfos sodium was found to be more effective at improving key

biochemical markers compared to sodium acid phosphate.[13]

Parameter
Effect of Toldimfos

Sodium
Comparison Reference

Serum Phosphorus
Significant

Improvement

Better than sodium

acid phosphate
[13]

Serum Calcium Improvement - [13]

AST & ALT Activity Significant Decrease
Better than sodium

acid phosphate
[13]

Glutathione

Peroxidase

Significant

Improvement

Better than sodium

acid phosphate
[13]

Glucose-6-Phosphate
Significant

Improvement

Better than sodium

acid phosphate
[13]

Toxicology
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Acute toxicity studies in mice have produced conflicting results, indicating a wide range in the

lethal dose depending on the study and the route of administration.[6]

Species Route LD₅₀ (Study 1) LD₅₀ (Study 2) Reference

Mouse
Subcutaneous

(SC)
164 mg/kg bw 8000 mg/kg bw [6]

Mouse
Intramuscular

(IM)
132 mg/kg bw - [6]

Mouse Intravenous (IV) 4000 mg/kg bw 6000 mg/kg bw [6]

Key Experimental Protocols & Methodologies
While complete, step-by-step protocols are proprietary to the cited studies, key parameters and

workflows for the synthesis and analysis of Toldimfos can be extracted from the literature.

Synthesis
Toldimfos sodium can be synthesized via several routes. A common laboratory method

involves the reaction of 4-dimethylamine-2-methylphenylphosphonic acid with a sodium base

like sodium hydroxide or sodium carbonate.[5][8] An earlier method starts from N,N-dimethyl-m-

toluidine and phosphorus trichloride.[2][8] Purification is typically achieved via crystallization

from a water-ethanol mixture.[8]
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General Synthesis and Purification Workflow

Reactants
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Caption: Workflow for the synthesis and purification of Toldimfos sodium.
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Analytical Detection in Biological Matrices
Validated methods for the detection of Toldimfos residues in animal products like milk and

muscle tissue have been developed, primarily using Liquid Chromatography with tandem mass

spectrometry (LC-MS/MS).

Method: LC-MS/MS for Toldimfos in Porcine Muscle and Bovine Milk[14][15][16]

Sample Extraction: The drug is extracted from the matrix using 10 mM ammonium formate in

acetonitrile.

Purification (Lipid Removal): The extract is purified using n-hexane. This method notably

avoids the need for more complex solid-phase extraction.[14][15]

Chromatographic Separation: A Luna C18 column is used for separation.

Mobile Phase: A mixture of 10 mM ammonium formate in ultrapure water (A) and acetonitrile

(B).

Limit of Quantification (LOQ): 0.005 mg/kg.

Recovery: 75.58% - 89.74%.
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LC-MS/MS Analytical Workflow for Toldimfos in Tissue

Sample Collection
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Caption: Experimental workflow for detecting Toldimfos in biological samples.

Method: UV Spectrophotometry for Residual Determination[12][17]

Purpose: Validated for cleaning validation in manufacturing.
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Wavelength (λmax): 270 nm.

Diluent: HPLC grade water.

Instrumentation: Shimadzu UV Spectrophotometer-2600.

Conclusion
Toldimfos (CAS 575-75-7) is a well-established veterinary pharmaceutical with a primary role

as a metabolic stimulant through its participation in phosphorus metabolism. Its

pharmacokinetic profile is favorable for its indications, demonstrating rapid absorption and

excretion without accumulation. While the precise molecular mechanism remains an area for

further investigation, its clinical efficacy in treating metabolic and nutritional disorders is

documented. The availability of validated analytical methods ensures its proper monitoring in

food products. This guide consolidates the current scientific knowledge to support further

research and development activities related to this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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